Cas no 1823858-61-2 (1-Azetidinecarboxylic acid, 3-(phenylmethylene)-, phenylmethyl ester)

• Product Name: 1-Azetidinecarboxylic acid, 3-(phenylmethylene)-, phenylmethyl ester
• CAS No: 1823858-61-2
• MF: C₁₈H₁₇NO₂
• MW: 279.333084821701
• CID: 5182074
• PubChem ID: 138755094
• Update Time: 2025-05-19

1-Azetidinecarboxylic acid, 3-(phenylmethylene)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylic acid, 3-(phenylmethylene)-, phenylmethyl ester
• benzyl 3-benzylideneazetidine-1-carboxylate
• WLZ2920
• 1823858-61-2

• Inchi： 1S/C18H17NO2/c20-18(21-14-16-9-5-2-6-10-16)19-12-17(13-19)11-15-7-3-1-4-8-15/h1-11H,12-14H2
• InChI Key： SPAOVTLPXRQTKU-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C/C(=C\C2C=CC=CC=2)/C1)=O

Computed Properties

• Exact Mass: 279.125928785g/mol
• Monoisotopic Mass: 279.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-Azetidinecarboxylic acid, 3-(phenylmethylene)-, phenylmethyl ester

1-Azetidinecarboxylic Acid, 3-(Phenylmethylene)-, Phenylmethyl Ester

The compound with CAS No. 1823858-61-2, known as 1-Azetidinecarboxylic Acid, 3-(Phenylmethylene)-, Phenylmethyl Ester, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of azetidine derivatives, which have garnered considerable attention due to their unique structural properties and bioactivity.

Azetidine, a four-membered ring containing one nitrogen atom, forms the core structure of this compound. The presence of the azetidine ring introduces strain into the molecule, making it highly reactive and amenable to various chemical modifications. The carboxylic acid group attached to the azetidine ring further enhances its functional versatility, enabling the formation of esters and other derivatives.

The phenylmethylene group at position 3 of the azetidine ring adds an aromatic character to the molecule, potentially influencing its pharmacokinetic properties such as solubility and permeability. This substitution pattern is strategically positioned to optimize the molecule's interaction with biological targets, making it a promising candidate for drug development.

Recent studies have highlighted the importance of azetidine-based compounds in medicinal chemistry. For instance, researchers have explored their role as scaffolds for kinase inhibitors and other enzyme-targeting agents. The phenylmethyl ester group in this compound not only stabilizes the structure but also contributes to its lipophilicity, which is crucial for crossing biological membranes.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitutions and condensation reactions. The use of protecting groups during synthesis ensures the preservation of sensitive functional groups while enabling precise control over the molecular architecture.

From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the structure of this compound. These methods provide detailed insights into its molecular configuration and purity, which are essential for quality control in pharmaceutical applications.

Looking ahead, the integration of computational chemistry tools with experimental studies is expected to further enhance our understanding of this compound's properties. Molecular docking studies can reveal potential binding modes with therapeutic targets, paving the way for rational drug design.

In conclusion, 1-Azetidinecarboxylic Acid, 3-(Phenylmethylene)-, Phenylmethyl Ester represents a valuable addition to the arsenal of chemical entities with potential therapeutic applications. Its unique structure and functional groups make it a compelling subject for further research and development in the field of medicinal chemistry.